Cas no 1820666-73-6 (7-Bromo-1-propyl-1,2,3-benzotriazole-5-carboxylic acid)

• Product Name: 7-Bromo-1-propyl-1,2,3-benzotriazole-5-carboxylic acid
• CAS No: 1820666-73-6
• MF: C₁₀H₁₀BrN₃O₂
• MW: 284.10930109024
• CID: 4619267
• Update Time: 2025-06-08

7-Bromo-1-propyl-1,2,3-benzotriazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-1-propyl-1,2,3-benzotriazole-5-carboxylic acid
• 7-Bromo-1-propyl-1H-benzo[d][1,2,3]triazole-5-carboxylic acid
• 7-bromo-1-propylbenzotriazole-5-carboxylic acid
• Y2883

• Inchi： 1S/C10H10BrN3O2/c1-2-3-14-9-7(11)4-6(10(15)16)5-8(9)12-13-14/h4-5H,2-3H2,1H3,(H,15,16)
• InChI Key： IMCDTFDNOQSTDB-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)O)=CC2=C1N(CCC)N=N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 277
• XLogP3: 2.2
• Topological Polar Surface Area: 68

Additional information on 7-Bromo-1-propyl-1,2,3-benzotriazole-5-carboxylic acid

7-Bromo-1-propyl-1,2,3-benzotriazole-5-carboxylic acid (CAS No. 1820666-73-6): A Comprehensive Overview

The compound 7-Bromo-1-propyl-1,2,3-benzotriazole-5-carboxylic acid (CAS No. 1820666-73-6) represents a significant advancement in the field of pharmaceutical chemistry and medicinal research. This heterocyclic organic compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The benzotriazole core, combined with the bromo and propyl substituents, endows this molecule with distinct chemical and biological characteristics that make it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel heterocyclic compounds, particularly those containing benzotriazole moieties. These compounds are recognized for their broad spectrum of biological activities, including antimicrobial, antiviral, and anticancer properties. The introduction of bromine and propyl groups into the benzotriazole framework enhances its pharmacological potential by modulating its electronic and steric properties. This modification can lead to improved binding affinity to biological targets, thereby increasing the efficacy of potential therapeutic agents.

The synthesis of 7-Bromo-1-propyl-1,2,3-benzotriazole-5-carboxylic acid involves a series of well-established organic reactions, including bromination and alkylation processes. The precise control of reaction conditions is crucial to achieving high yields and purity levels. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to optimize the synthesis pathway. These methods not only improve efficiency but also minimize unwanted byproducts, ensuring the compound's suitability for further pharmacological studies.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies for various diseases. Benzotriazole derivatives have shown promise in inhibiting enzymes and receptors involved in cancer progression. For instance, studies have demonstrated that certain benzotriazole-based compounds can selectively inhibit tyrosine kinases, which are key players in signal transduction pathways associated with tumor growth. The presence of the bromo group in 7-Bromo-1-propyl-1,2,3-benzotriazole-5-carboxylic acid may enhance its ability to interact with these targets, potentially leading to more effective treatments.

Furthermore, the carboxylic acid functionality at the 5-position of the benzotriazole ring provides a versatile handle for further chemical modifications. This allows researchers to explore various derivatization strategies, such as esterification or amidation, to tailor the compound's properties for specific applications. Such modifications can enhance solubility, improve bioavailability, or alter metabolic stability, making the compound more suitable for clinical use.

The biological activity of 7-Bromo-1-propyl-1,2,3-benzotriazole-5-carboxylic acid has been extensively studied in vitro. Preliminary experiments have revealed notable inhibitory effects on several enzymes and receptors relevant to human health. For example, it has been observed to suppress the activity of matrix metalloproteinases (MMPs), which are enzymes involved in tissue degradation and inflammation. Additionally, the compound has shown potential in inhibiting Janus kinases (JAKs), which play a critical role in immune responses and hematopoiesis.

In vivo studies have also provided valuable insights into the pharmacological profile of this compound. Animal models have demonstrated that 7-Bromo-1-propyl-1,2,3-benzotriazole-5-carboxylic acid exhibits promising anti-inflammatory and anti-tumor effects without significant toxicity. These findings support its potential as a lead compound for further drug development. However, additional research is needed to fully understand its mechanisms of action and long-term safety profile.

The development of novel pharmaceuticals relies heavily on innovative synthetic methodologies and robust analytical techniques. In this context, advanced spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been instrumental in characterizing the structure of 7-Bromo-1-propyl-1,2,3-benzotriazole-5-carboxylic acid. These techniques provide detailed information about molecular connectivity and purity levels, ensuring that subsequent pharmacological studies are conducted with high-fidelity compounds.

Computational chemistry has also played a pivotal role in understanding the interactions between this compound and biological targets. Molecular docking simulations have been used to predict binding affinities and identify key interaction sites on target proteins. These computational approaches complement experimental data and provide valuable insights into how structural modifications can optimize pharmacological activity.

The future prospects for 7-Bromo-1-propyl-1,2,3-benzotriazole-5-carboxylic acid are promising given its unique chemical properties and potential therapeutic applications. Ongoing research aims to further refine its synthesis pathway and explore new derivatives with enhanced efficacy and selectivity. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible medical benefits for patients worldwide.